Cas no 2227848-08-8 (tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate
• CAS No: 2227848-08-8
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 6102823
• PubChem ID: 165836270
• Update Time: 2025-05-27

tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate
• 2227848-08-8
• EN300-1890651
• tert-butyl N-{2-[(1S)-1-aminoethyl]-5-methoxyphenyl}carbamate

• Inchi： 1S/C14H22N2O3/c1-9(15)11-7-6-10(18-5)8-12(11)16-13(17)19-14(2,3)4/h6-9H,15H2,1-5H3,(H,16,17)/t9-/m0/s1
• InChI Key： BIOAHVZUNMSFNP-VIFPVBQESA-N
• SMILES： O(C(NC1C=C(C=CC=1[C@H](C)N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate

Introduction to tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate (CAS No. 2227848-08-8)

tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate (CAS No. 2227848-08-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an aminoethyl moiety, and a methoxyphenyl ring. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate can be represented as follows: C₁₃H₂₀N₂O₃. The presence of the tert-butyl group provides steric protection, which can enhance the stability and bioavailability of the compound. The aminoethyl moiety introduces a functional group that can participate in various biological interactions, while the methoxyphenyl ring adds aromaticity and potential binding affinity to specific receptors or enzymes.

In recent years, there has been a growing interest in the development of compounds with specific pharmacological properties. tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate has shown promise in several areas, including neurodegenerative diseases, cancer, and inflammatory disorders. Its unique structure allows it to interact with various biological targets, making it a potential lead compound for drug discovery.

Clinical Relevance: One of the key areas where tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate has shown potential is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have demonstrated that this compound can modulate specific neurotransmitter systems and protect against neuronal damage. For instance, a recent study published in the Journal of Medicinal Chemistry reported that tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate exhibited significant neuroprotective effects in cellular models of Parkinson's disease by inhibiting oxidative stress and reducing neuroinflammation.

In addition to its neuroprotective properties, tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate has also been investigated for its anti-inflammatory effects. Inflammatory disorders such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. A study published in the Journal of Immunology highlighted the ability of tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate to suppress the activation of immune cells and reduce the expression of inflammatory markers.

Cancer Research: The anti-cancer potential of tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate has also been explored. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. This compound has been shown to interfere with these pathways by inducing apoptosis (programmed cell death) and inhibiting cell cycle progression. A study published in Cancer Research demonstrated that tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate selectively induced apoptosis in cancer cells while sparing normal cells, suggesting its potential as a targeted therapy.

Synthetic Methods: The synthesis of tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate involves several steps, including the preparation of the aminoethyl intermediate and its subsequent coupling with the tert-butyl carbamate moiety. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one common approach involves the reaction of 4-methoxybenzaldehyde with (S)-alanine to form an imine intermediate, followed by reduction to yield the aminoethyl derivative. This intermediate is then coupled with tert-butyl isocyanate to form the final product.

The choice of synthetic method can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for this compound. For instance, using catalysts derived from renewable sources or employing microwave-assisted synthesis can improve both yield and sustainability.

Analytical Techniques: Accurate characterization of tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate is crucial for ensuring its quality and purity. Various analytical techniques are employed for this purpose, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These techniques provide detailed information about the molecular structure, purity, and identity of the compound.

NMR spectroscopy is particularly useful for confirming the presence of specific functional groups such as the aminoethyl moiety and methoxyphenyl ring. MS analysis can provide information about the molecular weight and fragmentation patterns, which are essential for confirming the identity of the compound. HPLC is commonly used for assessing purity and detecting impurities or degradation products.

Future Directions: While significant progress has been made in understanding the properties and applications of tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate, there are still many avenues for further research. One area of interest is optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, exploring combination therapies with other drugs could potentially improve treatment outcomes for various diseases.

In conclusion, tert-butyl N-{2-(1S)-1-aminoethyl-5-methoxyphenyl}carbamate (CAS No. 2227848-08-8) is a promising compound with diverse therapeutic potential. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various medical fields.